Cas no 658702-38-6 (1,3,2-Dioxaborolane, 2,2'-(1,2-ethenediyldi-4,1-phenylene)bis-)
658702-38-6 structure
Product Name:1,3,2-Dioxaborolane, 2,2'-(1,2-ethenediyldi-4,1-phenylene)bis-
CAS No:658702-38-6
MF:C18H18B2O4
MW:319.955125331879
CID:388818
PubChem ID:71370056
Update Time:2025-04-19
1,3,2-Dioxaborolane, 2,2'-(1,2-ethenediyldi-4,1-phenylene)bis- Chemical and Physical Properties
Names and Identifiers
-
- 1,3,2-Dioxaborolane, 2,2'-(1,2-ethenediyldi-4,1-phenylene)bis-
- 2-[4-[2-[4-(1,3,2-dioxaborolan-2-yl)phenyl]ethenyl]phenyl]-1,3,2-dioxaborolane
- 658702-38-6
- 2,2'-[Ethene-1,2-diyldi(4,1-phenylene)]bis(1,3,2-dioxaborolane)
- DTXSID90793055
-
- Inchi: 1S/C18H18B2O4/c1(15-3-7-17(8-4-15)19-21-11-12-22-19)2-16-5-9-18(10-6-16)20-23-13-14-24-20/h1-10H,11-14H2
- InChI Key: MIGLUYYNTUIIKA-UHFFFAOYSA-N
- SMILES: O1B(C2C=CC(C=CC3C=CC(B4OCCO4)=CC=3)=CC=2)OCC1
Computed Properties
- Exact Mass: 320.1391194g/mol
- Monoisotopic Mass: 320.1391194g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 4
- Heavy Atom Count: 24
- Rotatable Bond Count: 4
- Complexity: 367
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 1
- Topological Polar Surface Area: 36.9Ų
1,3,2-Dioxaborolane, 2,2'-(1,2-ethenediyldi-4,1-phenylene)bis- Related Literature
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Bin Han,Yasuo Shimizu,Gabriele Seguini,Celia Castro,Gérard Ben Assayag,Koji Inoue,Yasuyoshi Nagai,Sylvie Schamm-Chardon,Michele Perego RSC Adv., 2016,6, 3617-3622
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Ji-Ping Wei Nanoscale, 2015,7, 11815-11832
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3. Excimer emission and magnetoluminescence of radical-based zinc(ii) complexes doped in host crystals†Shojiro Kimura,Tetsuro Kusamoto Chem. Commun., 2020,56, 11195-11198
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Weili Dai,Guangjun Wu,Michael Hunger Chem. Commun., 2015,51, 13779-13782
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Zhiyan Chen,Nan Wu,Yaobing Wang,Bing Wang,Yingde Wang J. Mater. Chem. A, 2018,6, 516-526
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